Cas no 856364-94-8 (4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene)

• Product Name: 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene
• CAS No: 856364-94-8
• MF: C₁₀H₁₂BrNO₄
• MW: 290.110582351685
• MDL: MFCD14652078
• CID: 4660726
• PubChem ID: 61373790
• Update Time: 2025-05-19

4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene
• Benzene, 4-bromo-1-(2-ethoxyethoxy)-2-nitro-

• MDL： MFCD14652078
• Inchi： 1S/C10H12BrNO4/c1-2-15-5-6-16-10-4-3-8(11)7-9(10)12(13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： BEQXCTPGQKZTDR-UHFFFAOYSA-N
• SMILES： C1(OCCOCC)=CC=C(Br)C=C1[N+]([O-])=O

4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene

Research Brief on 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene (CAS: 856364-94-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene (CAS: 856364-94-8) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This aromatic nitro compound, featuring both bromo and ethoxyethoxy substituents, serves as a valuable intermediate in organic synthesis and has shown promise in various medicinal chemistry applications. Recent studies have explored its role as a building block for more complex molecules with biological activity, particularly in the development of kinase inhibitors and antimicrobial agents.

In synthetic chemistry applications, researchers have utilized 856364-94-8 as a key precursor in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in Suzuki-Miyaura coupling reactions, yielding biaryl compounds with potential pharmaceutical relevance. The electron-withdrawing nitro group and the bromine atom at the para position make this compound particularly reactive in such transformations, while the 2-ethoxyethoxy side chain enhances solubility in organic media, facilitating reaction conditions.

From a pharmaceutical perspective, derivatives of 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene have shown interesting biological activities. Recent preclinical studies (2024) have investigated its structural analogs as potential inhibitors of protein kinases involved in inflammatory pathways. The compound's ability to serve as a scaffold for further functionalization has enabled medicinal chemists to develop targeted molecules with improved pharmacokinetic properties. Computational modeling studies suggest that the ethoxyethoxy side chain may contribute to enhanced membrane permeability, a crucial factor in drug development.

In material science applications, researchers have explored the use of 856364-94-8 in the synthesis of organic electronic materials. The nitro and bromo functional groups allow for further derivatization, while the extended alkoxy chain provides interesting electronic properties. A 2023 publication in Advanced Materials reported its incorporation into conjugated polymers with potential applications in organic photovoltaics, demonstrating the compound's versatility beyond pharmaceutical applications.

Safety and handling considerations for 4-bromo-1-(2-ethoxyethoxy)-2-nitrobenzene have been the subject of recent toxicological assessments. While the compound shows moderate acute toxicity in standard assays, proper handling procedures including the use of personal protective equipment are recommended, particularly due to the potential for skin irritation and the compound's light sensitivity. Current research is focusing on developing greener synthetic routes to this intermediate to improve its sustainability profile in industrial applications.

The future research directions for this compound appear promising, with several ongoing studies investigating its potential in targeted drug delivery systems. The ethoxyethoxy side chain's ability to interact with biological membranes makes it an interesting candidate for prodrug development. Additionally, its unique electronic properties continue to attract attention in materials science, suggesting that 856364-94-8 will remain an important compound in interdisciplinary research at the chemistry-biology interface.